4-[(dimethylamino)sulfonyl]-N-[2-(4-ethylphenoxy)ethyl]benzamide

• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-(4-ethylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C19H24N2O4S/c1-4-15-5-9-17(10-6-15)25-14-13-20-19(22)16-7-11-18(12-8-16)26(23,24)21(2)3/h5-12H,4,13-14H2,1-3H3,(H,20,22)
• InChI Key: HRSMJMCSBPWRRH-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCCNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C

Description

4-[(dimethylamino)sulfonyl]-N-[2-(4-ethylphenoxy)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as DMSB and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of DMSB is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins that are involved in inflammation and cell proliferation. It may also activate certain signaling pathways that promote cell death in cancer cells.
Biochemical and Physiological Effects:
DMSB has been shown to have a range of biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells and inhibit their proliferation. In addition, DMSB has been reported to have antioxidant and anti-aging effects.

Advantages and Limitations for Lab Experiments

DMSB has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and stability. It has also been shown to have low toxicity in vitro and in vivo. However, DMSB has some limitations for lab experiments. It is not soluble in water, which can make it difficult to administer in vivo. It also has a short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on DMSB. One area of interest is its potential use in the treatment of neurodegenerative diseases. Studies have suggested that DMSB may have neuroprotective effects and may be useful in the treatment of Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of viral infections. Studies have shown that DMSB has anti-viral properties and may be effective against a range of viruses, including influenza and HIV. Further research is needed to fully understand the mechanism of action of DMSB and its potential therapeutic applications.

Synthesis Methods

The synthesis of DMSB involves the reaction of 4-aminobenzamide with 2-(4-ethylphenoxy)ethyl chloroformate in the presence of dimethylamine and sodium hydride. The resulting compound is then treated with sulfamic acid to obtain DMSB. This method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

DMSB has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Studies have also suggested that DMSB may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.